N-(1,3-benzodioxol-5-yl)-2-(4-oxo-2-phenylpyrazolo[1,5-d][1,2,4]triazin-5(4H)-yl)acetamide

• IUPAC Name: N-(1,3-benzodioxol-5-yl)-2-(4-oxo-2-phenylpyrazolo[1,5-d][1,2,4]triazin-5-yl)acetamide
• InChI: InChI=1S/C20H15N5O4/c26-19(22-14-6-7-17-18(8-14)29-12-28-17)10-24-20(27)16-9-15(23-25(16)11-21-24)13-4-2-1-3-5-13/h1-9,11H,10,12H2,(H,22,26)
• InChI Key: FYKNLKSBCZFPQR-UHFFFAOYSA-N
• Canonical SMILES: C1OC2=C(O1)C=C(C=C2)NC(=O)CN3C(=O)C4=CC(=NN4C=N3)C5=CC=CC=C5
• Molecular Formula: C20H15N5O4
• Molecular Weight: 389.4 g/mol

Description

N-(1,3-benzodioxol-5-yl)-2-(4-oxo-2-phenylpyrazolo[1,5-d][1,2,4]triazin-5(4H)-yl)acetamide is a useful research compound. Its molecular formula is C20H15N5O4 and its molecular weight is 389.371. The purity is usually 95%.
BenchChem offers high-quality N-(1,3-benzodioxol-5-yl)-2-(4-oxo-2-phenylpyrazolo[1,5-d][1,2,4]triazin-5(4H)-yl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(1,3-benzodioxol-5-yl)-2-(4-oxo-2-phenylpyrazolo[1,5-d][1,2,4]triazin-5(4H)-yl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Pharmacological Activity

• Studies on related compounds, such as N-substituted benzyl/phenyl derivatives, have shown potential in pharmacological activities, including positive inotropic effects and antioxidant properties. For example, derivatives of pyrazolo and triazin compounds have been synthesized and evaluated for their positive inotropic activity, demonstrating favorable activities compared to standard drugs in isolated rabbit heart preparations (Zhang et al., 2008). Additionally, novel carboxamides based on the pyrazolobenzothiazine ring system were synthesized and found to possess moderate to significant radical scavenging activity (Ahmad et al., 2012).

Anticancer and Antimicrobial Studies

• Compounds incorporating similar structural features have been synthesized and assessed for their anticancer and antimicrobial activities. For instance, antipyrine-based heterocycles were found to exhibit anticancer and antimicrobial activities, suggesting a potential route for the development of new therapeutic agents (Riyadh et al., 2013).

Insecticidal Assessments

• Innovative heterocycles incorporating a thiadiazole moiety have been synthesized and evaluated as insecticidal agents against pests like the cotton leafworm, indicating a potential application in agricultural pest management (Fadda et al., 2017).

Structural Studies and Synthesis Techniques

• Structural studies and synthesis techniques for bioactive compounds, including the use of Heck reactions on triazines, have provided insights into developing potent agents with selective action against various cancer cell lines, highlighting the significance of these compounds in medicinal chemistry research (Iwashita et al., 2008).